Cas no 2228323-33-7 (2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine)

• Product Name: 2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine
• CAS No: 2228323-33-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6235301
• PubChem ID: 165899450
• Update Time: 2025-10-28

2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine
• EN300-1988169
• 2228323-33-7

• Inchi： 1S/C11H14ClNO2/c1-11(2,5-13)7-3-8(12)10-9(4-7)14-6-15-10/h3-4H,5-6,13H2,1-2H3
• InChI Key： MNCBRIXEQJZPQB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C(C)(C)CN)OCO2

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine (CAS No. 2228323-33-7)

The compound 2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine (CAS No. 2228323-33-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This amine derivative incorporates a chlorinated dioxaindan core, which is a rare scaffold in medicinal chemistry and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel bioactive compounds and functional materials.

One of the most intriguing aspects of this compound is its molecular architecture. The presence of a chlorine substituent at the 7-position of the 1,3-dioxaindan ring enhances its electronic properties, making it a candidate for applications in pharmaceutical intermediates or agrochemical formulations. The 2-methylpropan-1-amine moiety further contributes to its versatility, as amines are known for their reactivity and ability to form derivatives. This combination of features positions CAS No. 2228323-33-7 as a compound of interest for drug discovery and material innovation.

In the context of current trends, the scientific community is particularly focused on sustainable chemistry and green synthesis. Questions like "How can 2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine be synthesized with minimal environmental impact?" or "What are the biodegradability profiles of such compounds?" are frequently searched in academic and industrial databases. Addressing these concerns, recent studies have explored catalytic methods and solvent-free reactions to produce this compound efficiently.

Another hot topic is the potential role of CAS No. 2228323-33-7 in neuropharmacology. Given the structural resemblance to certain psychoactive compounds (without crossing into regulated categories), researchers are investigating its interactions with neurotransmitter receptors. Searches like "Does 2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine exhibit blood-brain barrier permeability?" reflect the curiosity surrounding its central nervous system effects. However, it’s critical to emphasize that current research is purely exploratory, with no clinical applications yet established.

The compound’s physicochemical properties also make it a subject of interest for computational chemistry studies. Researchers often query "Molecular docking studies of 2228323-33-7" or "QSPR modeling for amine derivatives," highlighting the demand for predictive tools to evaluate its behavior. Its logP value, hydrogen bonding capacity, and stereochemical configuration are frequently analyzed to assess its suitability for specific applications.

From an industrial perspective, CAS No. 2228323-33-7 is being examined for its potential in polymer chemistry. The dioxaindan ring could serve as a monomer unit for designing high-performance plastics with enhanced thermal stability. Searches like "Can 2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine improve material durability?" underscore the interdisciplinary relevance of this compound.

In summary, 2-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine (CAS No. 2228323-33-7) represents a fascinating intersection of organic synthesis, materials science, and pharmacology. Its structural uniqueness and adaptability to modern research trends ensure its continued prominence in scientific discourse. As investigations progress, this compound may unlock new possibilities in targeted therapeutics and advanced material design, aligning with the global push for innovation and sustainability.